Cas no 1519492-03-5 (Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate)

• Product Name: Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate
• CAS No: 1519492-03-5
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5274344
• Update Time: 2025-08-10

Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate
• Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate

• Inchi： 1S/C9H14O4/c1-11-5-9(6-3-4-6)7(13-9)8(10)12-2/h6-7H,3-5H2,1-2H3
• InChI Key： IBIBGEUHPVKZBM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C1(COC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 224
• XLogP3: 0.3
• Topological Polar Surface Area: 48.1

Additional information on Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate

Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate (CAS No. 1519492-03-5): A Comprehensive Overview

Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate, identified by its CAS number 1519492-03-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This oxirane derivative, characterized by its cyclopropyl and methoxymethyl substituents, has garnered attention due to its potential applications in synthetic chemistry and drug development. The unique structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly those involving heterocyclic frameworks.

The Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate molecule exhibits a high degree of functional diversity, which is attributed to the presence of both the cyclopropyl ring and the methoxymethyl group. These structural elements not only influence the compound's physical and chemical properties but also play a crucial role in its reactivity and utility in various synthetic pathways. The oxirane ring, also known as an epoxide, is a highly reactive site that can undergo a wide range of transformations, including ring-opening reactions with nucleophiles, which are fundamental in constructing complex organic molecules.

In recent years, there has been a growing interest in the development of novel oxirane derivatives for their applications in medicinal chemistry. The Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate has been explored as a building block for the synthesis of various pharmacologically active compounds. Its structural motif is particularly relevant in the design of molecules targeting specific biological pathways. For instance, the cyclopropyl group can enhance metabolic stability, while the methoxymethyl moiety provides additional sites for functionalization, allowing for the creation of diverse chemical libraries.

One of the most compelling aspects of this compound is its potential in click chemistry applications. Click reactions are high-yielding, selective, and orthogonal processes that have become indispensable tools in synthetic organic chemistry. The oxirane ring in Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate can participate in copper-catalyzed azide-alkyne cycloadditions or other similar reactions, facilitating the rapid assembly of complex structures. This capability is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of target molecules is essential.

The pharmaceutical industry has shown significant interest in oxirane derivatives due to their versatility and reactivity. The Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate has been investigated for its role in the synthesis of antiviral and anticancer agents. Its ability to undergo facile functionalization allows for the introduction of various pharmacophores, which are critical for achieving desired biological activity. Additionally, the cyclopropyl group has been associated with improved pharmacokinetic properties, making it an attractive feature for drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of how Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate behaves in different reaction conditions. Molecular modeling studies have provided insights into its interactions with other molecules, which are crucial for designing effective synthetic strategies. These computational approaches have also helped predict potential side reactions and optimize reaction conditions to maximize yield and purity.

The synthesis of Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate involves multi-step processes that require careful optimization to ensure high yields and minimal byproducts. Common synthetic routes include the epoxidation of cyclopropanecarboxylic acid derivatives followed by functionalization with methoxymethanol under controlled conditions. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods, reducing waste and improving atom economy.

The applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it a candidate for developing novel polymers with enhanced properties or as an intermediate in the synthesis of crop protection agents. The versatility of Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate underscores its importance as a versatile building block in various chemical industries.

In conclusion, Methyl 3-cyclopropyl-3-(methoxymethyl)oxirane-2-carboxylate (CAS No. 1519492-03-5) is a multifaceted compound with significant potential in synthetic chemistry and drug development. Its unique structural features enable diverse applications across multiple industries, making it a valuable asset for researchers and chemists alike. As our understanding of its properties and reactivity continues to evolve, so too will its role in advancing chemical innovation.